Cas no 1807234-56-5 (4-Bromo-2-fluoro-6-(fluoromethyl)phenol)

• Product Name: 4-Bromo-2-fluoro-6-(fluoromethyl)phenol
• CAS No: 1807234-56-5
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• CID: 4977032
• Update Time: 2025-08-03

4-Bromo-2-fluoro-6-(fluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-6-(fluoromethyl)phenol

• Inchi： 1S/C7H5BrF2O/c8-5-1-4(3-9)7(11)6(10)2-5/h1-2,11H,3H2
• InChI Key： DVEPCRAKULPGGC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(CF)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on 4-Bromo-2-fluoro-6-(fluoromethyl)phenol

4-Bromo-2-fluoro-6-(fluoromethyl)phenol (CAS No. 1807234-56-5): A Versatile Fluorinated Phenol Derivative in Modern Chemistry

In the realm of fluorinated organic compounds, 4-Bromo-2-fluoro-6-(fluoromethyl)phenol (CAS No. 1807234-56-5) stands out as a highly specialized intermediate with growing importance in pharmaceutical and materials science applications. This bromo-fluoro phenol derivative combines unique structural features that make it invaluable for medicinal chemistry and agrochemical research.

The molecular structure of 4-Bromo-2-fluoro-6-(fluoromethyl)phenol contains two strategically placed fluorine atoms - one on the aromatic ring and another as a fluoromethyl group - along with a bromine substituent. This combination creates exceptional electronic properties that researchers are increasingly utilizing in drug discovery programs. The compound's CAS number 1807234-56-5 has been appearing more frequently in patent literature, particularly in applications involving kinase inhibitors and CNS-targeted therapeutics.

Recent trends in fluorinated building blocks have shown tremendous growth, with 4-Bromo-2-fluoro-6-(fluoromethyl)phenol gaining attention for its role in developing PET imaging agents. The fluoromethyl group in particular offers advantages for radiopharmaceutical synthesis, making this compound valuable in diagnostic applications. Pharmaceutical companies are actively investigating its potential in next-generation therapeutics targeting neurological disorders and oncology.

The synthesis of CAS 1807234-56-5 typically involves multi-step halogenation reactions starting from appropriate phenol precursors. Manufacturers have developed optimized protocols to ensure high purity of this fluorinated intermediate, which is crucial for its applications in high-value chemical synthesis. Analytical methods like HPLC and NMR spectroscopy are routinely employed to verify the identity and purity of 4-Bromo-2-fluoro-6-(fluoromethyl)phenol batches.

In material science applications, researchers are exploring the use of 4-Bromo-2-fluoro-6-(fluoromethyl)phenol as a precursor for liquid crystal materials and advanced polymers. The compound's ability to influence molecular packing and electronic properties makes it attractive for developing organic electronic devices. These applications align with current industry focus on flexible electronics and energy-efficient materials.

The global market for fluorinated phenol derivatives like CAS 1807234-56-5 has shown steady growth, driven by increasing R&D investment in targeted therapies and specialty chemicals. Suppliers report growing demand from both academic institutions and pharmaceutical companies seeking high-quality 4-Bromo-2-fluoro-6-(fluoromethyl)phenol for their research programs. Proper storage conditions and handling protocols are essential to maintain the stability of this sensitive compound.

Environmental considerations for bromo-fluoro organic compounds have led to improved waste management practices in laboratories working with 1807234-56-5. Many institutions now implement green chemistry principles when handling such materials, including solvent recovery systems and catalytic processes that minimize byproduct formation. These practices address growing concerns about sustainable chemical production in the pharmaceutical industry.

Analytical characterization of 4-Bromo-2-fluoro-6-(fluoromethyl)phenol presents unique challenges due to its multiple halogen substituents. Advanced techniques like high-resolution mass spectrometry and multinuclear NMR are often required for complete structural verification. The compound's spectral data has become increasingly important for researchers developing novel synthetic methodologies involving polyhalogenated aromatics.

Future applications of CAS 1807234-56-5 may expand into catalysis and material science, where its unique electronic properties could enable new developments in heterogeneous catalysts and functional coatings. The compound's potential in metal-organic frameworks (MOFs) is another area attracting research interest, particularly for gas storage and separation technologies. These emerging applications demonstrate the versatility of this fluorinated phenol derivative beyond traditional pharmaceutical uses.

Quality control standards for 4-Bromo-2-fluoro-6-(fluoromethyl)phenol continue to evolve as its applications become more sophisticated. Leading suppliers now provide comprehensive analytical certificates detailing impurity profiles and isomeric purity, meeting the stringent requirements of GMP manufacturing environments. This level of quality assurance is critical for researchers developing clinical candidates and other high-value compounds.

The intellectual property landscape surrounding 1807234-56-5 reflects its growing importance, with numerous patents filed for synthetic methods and applications of this polyhalogenated phenol. Companies active in medicinal chemistry are increasingly including this compound in their building block portfolios, recognizing its potential to generate novel pharmacophores with improved drug-like properties.

As research into fluorinated compounds advances, 4-Bromo-2-fluoro-6-(fluoromethyl)phenol is poised to play an even greater role in cutting-edge chemistry. Its combination of halogen substituents offers unique opportunities for molecular design across multiple disciplines, from pharmaceutical development to advanced material engineering. The compound's CAS number 1807234-56-5 will likely appear with increasing frequency in scientific literature as these applications develop further.